Cas no 136897-64-8 (Methyl 3-Methoxy-2,4,5-trifluorobenzoate)

• Product Name: Methyl 3-Methoxy-2,4,5-trifluorobenzoate
• CAS No: 136897-64-8
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD06658272
• CID: 64450
• PubChem ID: 10656519
• Update Time: 2025-05-25

Methyl 3-Methoxy-2,4,5-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4,5-trifluoro-3-methoxybenzoate
• 2,4,5-Trifluoro-3-methoxy-benzoic acid methyl ester
• 2,4,5-trifluoro-3-methoxyBenzoic acid methyl ester
• Methyl 3-methoxy-2,4,5-trifluorobenzoate
• FT-0643261
• AC-15692
• CS-0061899
• A802663
• 2,4,5-Trifluoro-3-methoxybenzoic acid, methyl ester
• SCHEMBL2831221
• Methyl 2,4,5-Trifluoro-3-Methoxy Benzoate
• 136897-64-8
• Benzoic acid, 2,4,5-trifluoro-3-methoxy-, methyl ester
• DTXSID80443092
• PS-10069
• MFCD06658272
• Methyl 2,4,5-trifluoro-3-methoxy-benzoate
• AKOS015889765
• DB-019808
• Methyl 3-Methoxy-2,4,5-trifluorobenzoate

• MDL： MFCD06658272
• Inchi： 1S/C9H7F3O3/c1-14-8-6(11)4(9(13)15-2)3-5(10)7(8)12/h3H,1-2H3
• InChI Key： WRNVSUJHRFXTKQ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)OC)F)F)OC

Computed Properties

• Exact Mass: 220.03500
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.342
• Melting Point: 105-112 °C(lit.)
• Boiling Point: 262 ºC
• Flash Point: 109 ºC
• PSA: 35.53000
• LogP: 1.89910

Methyl 3-Methoxy-2,4,5-trifluorobenzoate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 3-Methoxy-2,4,5-trifluorobenzoate

Comprehensive Overview of Methyl 3-Methoxy-2,4,5-trifluorobenzoate (CAS No. 136897-64-8)

Methyl 3-Methoxy-2,4,5-trifluorobenzoate (CAS No. 136897-64-8) is a fluorinated aromatic ester with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound, characterized by its methoxy and trifluoromethyl functional groups, is widely utilized as a key intermediate in synthetic chemistry. Its unique structure enhances reactivity and selectivity, making it a valuable building block for complex molecular architectures. Researchers and industries are increasingly exploring its potential due to the growing demand for fluorinated compounds in drug development and material science.

The synthesis of Methyl 3-Methoxy-2,4,5-trifluorobenzoate involves multi-step processes, including esterification and fluorination reactions. Its CAS No. 136897-64-8 serves as a critical identifier for regulatory and commercial purposes. The compound's stability under various conditions and its compatibility with diverse reagents make it a preferred choice for organic synthesis. Recent advancements in green chemistry have also highlighted its role in sustainable manufacturing, aligning with global trends toward environmentally friendly processes.

In the pharmaceutical sector, Methyl 3-Methoxy-2,4,5-trifluorobenzoate is often employed in the synthesis of active pharmaceutical ingredients (APIs). Its fluorine atoms contribute to enhanced bioavailability and metabolic stability, addressing common challenges in drug design. The compound's versatility extends to agrochemicals, where it acts as a precursor for herbicides and pesticides. With the rise of precision agriculture, the demand for such high-performance intermediates is expected to grow.

From a commercial perspective, CAS No. 136897-64-8 is traded under various synonyms, including 3-Methoxy-2,4,5-trifluorobenzoic acid methyl ester. Suppliers and manufacturers emphasize its high purity (>98%) to meet stringent industry standards. Analytical techniques like HPLC and GC-MS are routinely used for quality control, ensuring consistency across batches. The compound's shelf life and storage conditions are also critical factors for end-users, particularly in large-scale production.

Recent studies have explored the potential of Methyl 3-Methoxy-2,4,5-trifluorobenzoate in material science, particularly in the development of advanced polymers and coatings. Its fluorinated aromatic backbone imparts desirable properties such as thermal stability and chemical resistance. These attributes are highly sought after in industries like electronics and aerospace, where performance under extreme conditions is paramount.

Environmental and safety considerations are integral to the handling of CAS No. 136897-64-8. While the compound is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Regulatory frameworks such as REACH and FDA guidelines provide guidance on its safe use and disposal, ensuring compliance with international standards.

The future of Methyl 3-Methoxy-2,4,5-trifluorobenzoate looks promising, with ongoing research focusing on novel applications and scalable synthesis methods. Innovations in catalytic processes and flow chemistry are expected to further optimize its production, reducing costs and environmental impact. As industries continue to prioritize efficiency and sustainability, this compound is poised to play a pivotal role in next-generation chemical solutions.